Cas no 112616-69-0 (2-Furancarboxylic acid, 5-propyl-, methyl ester)

112616-69-0 structure
Product name:2-Furancarboxylic acid, 5-propyl-, methyl ester
2-Furancarboxylic acid, 5-propyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxylic acid, 5-propyl-, methyl ester
- methyl 5-propylfuran-2-carboxylate
- methyl 5-propyl-2-furoate
- DTXSID70549491
- 5-propyl-furan-2-carboxylic acid methyl ester
- SCHEMBL11974036
- AKOS015905796
- 112616-69-0
-
- Inchi: InChI=1S/C9H12O3/c1-3-4-7-5-6-8(12-7)9(10)11-2/h5-6H,3-4H2,1-2H3
- InChI Key: MMKDFJFLFBKBOZ-UHFFFAOYSA-N
- SMILES: CCCC1=CC=C(O1)C(=O)OC
Computed Properties
- Exact Mass: 168.07866
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.4Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 39.44
2-Furancarboxylic acid, 5-propyl-, methyl ester Related Literature
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Stella Totti,Mark C. Allenby,Susana Brito Dos Santos,Athanasios Mantalaris,Eirini G. Velliou RSC Adv., 2018,8, 20928-20940
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3. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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Feng Shao,Jia Li,Jia-Ping Tong,Jian Zhang,Ming-Guang Chen,Zhiping Zheng,Rong-Bin Huang,Lan-Sun Zheng,Jun Tao Chem. Commun., 2013,49, 10730-10732
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Zhongxu Wang,Jingxiang Zhao,Jingyang Wang,Carlos R. Cabrera,Zhongfang Chen J. Mater. Chem. A, 2018,6, 7547-7556
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